Cas no 1019610-93-5 (N-[3-(methylsulfanyl)phenyl]thiolan-3-amine)

• Product Name: N-[3-(methylsulfanyl)phenyl]thiolan-3-amine
• CAS No: 1019610-93-5
• MF: C₁₁H₁₅NS₂
• MW: 225.373500108719
• CID: 5185715
• PubChem ID: 43191027
• Update Time: 2026-03-05

N-[3-(methylsulfanyl)phenyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-N-[3-(methylthio)phenyl]-
• n-(3-(Methylthio)phenyl)tetrahydrothiophen-3-amine
• N-[3-(methylsulfanyl)phenyl]thiolan-3-amine

• Inchi： 1S/C11H15NS2/c1-13-11-4-2-3-9(7-11)12-10-5-6-14-8-10/h2-4,7,10,12H,5-6,8H2,1H3
• InChI Key： SRAOEKPTCPFTRM-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC=C(SC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-[3-(methylsulfanyl)phenyl]thiolan-3-amine

Comprehensive Overview of N-[3-(methylsulfanyl)phenyl]thiolan-3-amine (CAS No. 1019610-93-5)

N-[3-(methylsulfanyl)phenyl]thiolan-3-amine (CAS No. 1019610-93-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiolan-3-amine backbone and methylsulfanyl substituent, offers a versatile platform for the development of novel bioactive molecules. Its molecular structure, which combines a thiolane ring with an aromatic phenyl group, makes it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for N-[3-(methylsulfanyl)phenyl]thiolan-3-amine has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, where its sulfur-containing moieties can enhance binding affinity and metabolic stability. The compound's CAS No. 1019610-93-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the scientific community.

One of the key trends driving interest in N-[3-(methylsulfanyl)phenyl]thiolan-3-amine is the rise of green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly routes to produce this compound, minimizing waste and reducing reliance on hazardous reagents. This aligns with global efforts to promote environmentally friendly chemical processes, a topic that resonates strongly with both industry professionals and the general public.

Another area of focus is the compound's potential in agrochemical formulations. With the increasing need for crop protection solutions that are both effective and environmentally benign, N-[3-(methylsulfanyl)phenyl]thiolan-3-amine has emerged as a candidate for developing next-generation pesticides and herbicides. Its structural features may contribute to improved target specificity and reduced off-target effects, addressing concerns about food safety and sustainable agriculture.

From a technical perspective, the synthesis of N-[3-(methylsulfanyl)phenyl]thiolan-3-amine involves multi-step organic reactions, often starting from commercially available precursors like 3-(methylsulfanyl)aniline and thiolan-3-one. Optimizing these synthetic routes for scalability and cost-efficiency is a hot topic in process chemistry forums and research publications. The compound's CAS No. 1019610-93-5 is often cited in patents and technical reports, underscoring its industrial relevance.

In the realm of material science, N-[3-(methylsulfanyl)phenyl]thiolan-3-amine has shown promise as a precursor for functional polymers and coating materials. Its ability to introduce sulfur-based functionalities into polymer chains can enhance properties such as adhesion, thermal stability, and corrosion resistance. This has sparked interest among researchers working on advanced materials for electronics, automotive, and aerospace applications.

Quality control and analytical characterization of N-[3-(methylsulfanyl)phenyl]thiolan-3-amine are critical aspects of its commercial and research use. Techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound's CAS No. 1019610-93-5 serves as a unique identifier in these analytical protocols, ensuring traceability and regulatory compliance.

As the scientific community continues to explore the potential of N-[3-(methylsulfanyl)phenyl]thiolan-3-amine, its applications are likely to expand into new domains. Whether in drug development, agrochemical innovation, or material engineering, this compound exemplifies the intersection of molecular design and practical utility. Its CAS No. 1019610-93-5 will remain a key reference point for researchers and industry professionals alike.